Cas no 175204-40-7 (3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole)

• Product Name: 3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole
• CAS No: 175204-40-7
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• MDL: MFCD00124908
• CID: 133987
• PubChem ID: 2781701
• Update Time: 2025-04-19

3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-(tert-Butyl)phenyl)-5-(chloromethyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,5-(chloromethyl)-3-[4-(1,1-dimethylethyl)phenyl]-
• 3-(4-tert-Butylphenyl)-5-(chloromethyl)-1,2,4-oxadiazole
• 3-[4-(tert-Butyl)phenyl]-5-(chloromethyl)-1,2,4-oxadiazole
• 3-(4-tert-butylphenyl)-5-chloromethyl-1,2,4-oxadiazole
• 3-[4-(tert-Butyl)phenyl]-5-(chloroMethyl)-1,2,4-oxadiazole, Tech.
• 5-(chloromethyl)-3-[4-(1,1-dimethylethyl)phenyl]-1,2,4-oxadiazole
• 5-chloromethyl-3-(4-tert-butylphenyl)-[1,2,4]oxadiazole
• AKOS BB-7030
• BUTTPARK 98\16-26
• 3-[4-(TERT-BUTYL)PHENYL]-5-(CHLOROMETHYL)-1,2,4-OXADIAZOLE: TECH.
• 175204-40-7
• MFCD00124908
• AKOS004119123
• SCHEMBL2245578
• DTXSID90381835
• FT-0614832
• ZLQQUIHBQATFOP-UHFFFAOYSA-N
• 3-(4-tert-Butylphenyl)-5-chloromethyl-[1,2,4]oxadiazole
• BB 0242373
• AS-5736
• 3-(4-tert-Butyl-phenyl)-5-chloromethyl-[1,2,4]o xadiazole
• STL195404
• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-[4-(1,1-dimethylethyl)phenyl]-
• 3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole

• MDL： MFCD00124908
• Inchi： 1S/C13H15ClN2O/c1-13(2,3)10-6-4-9(5-7-10)12-15-11(8-14)17-16-12/h4-7H,8H2,1-3H3
• InChI Key： ZLQQUIHBQATFOP-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=CC(=CC=2)C(C)(C)C)=NO1

Computed Properties

• Exact Mass: 250.08700
• Monoisotopic Mass: 250.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.148
• Melting Point: 46 °C
• Boiling Point: 350.2°Cat760mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.53
• PSA: 38.92000
• LogP: 3.77290

3-(4-tert-Butylphenyl)-5-chloromethyl-1,2,4oxadiazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles